Cas no 53596-71-7 (2',4'-dihydroxy-4-methoxydihydrochalcone)

• Product Name: 2',4'-dihydroxy-4-methoxydihydrochalcone
• CAS No: 53596-71-7
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD00189419
• CID: 938794
• PubChem ID: 53422685
• Update Time: 2025-06-14

2',4'-dihydroxy-4-methoxydihydrochalcone Chemical and Physical Properties

Names and Identifiers

• 2',4'-dihydroxy-4-methoxydihydrochalcone
• 1-(2,4-dihydroxyphenyl)-3-(4-methoxycyclohexa-2,4-dien-1-yl)prop-2-en-1-one
• 2',4'-DIHYDROXYDIHYDROCHALCONE
• 1-(2,4-Dihydroxy-phenyl)-3-phenyl-propan-1-on
• 1-(2,4-dihydroxyphenyl)3-phenyl-propan-1-one
• 1-(2,4-dihydroxy-phenyl)-3-phenyl-propan-1-one
• 3-Phenyl-1-(2,4-dihydroxy-phenyl)-propanon-(1)
• AG-F-84337
• CTK4J8448
• SureCN4656458
• FT-0640179
• FS-6835
• 1-(2,4-Dihydroxyphenyl)-3-phenyl-1-propanone #
• 1-(2,4-dihydroxyphenyl)-3-phenylpropan-1-one
• SCHEMBL7301852
• LMPK12120442
• 1-(2,4-dihydroxyphenyl)-3-phenyl-propan-1-one
• 1-Propanone, 1-(2,4-dihydroxyphenyl)-3-phenyl-
• 2,4-Dihydroxyphenyl-2-phenylethyl ketone
• AKOS024367175
• CHEMBL3747412
• 53596-71-7
• 1ST185344
• 2',4'-Dihydroxydihydrochalcone2,4-Dihydroxyphenyl-2-phenylethyl ketone; 1-Propanone, 1-(2,4-dihydroxyphenyl)-3-phenyl-

• MDL： MFCD00189419
• Inchi： 1S/C15H14O3/c16-12-7-8-13(15(18)10-12)14(17)9-6-11-4-2-1-3-5-11/h1-5,7-8,10,16,18H,6,9H2
• InChI Key： ZUKLXLKVCGZHAA-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1O)O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones

Additional information on 2',4'-dihydroxy-4-methoxydihydrochalcone

Recent Advances in the Study of 2',4'-Dihydroxy-4-methoxydihydrochalcone (CAS: 53596-71-7) in Chemobiological Medicine

The compound 2',4'-dihydroxy-4-methoxydihydrochalcone (CAS: 53596-71-7) has recently garnered significant attention in the field of chemobiological medicine due to its promising pharmacological properties. This dihydrochalcone derivative, primarily isolated from natural sources such as Glycyrrhiza species, exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 2',4'-dihydroxy-4-methoxydihydrochalcone. Researchers demonstrated that the compound effectively inhibits the NF-κB signaling pathway, a key regulator of inflammation, by targeting specific kinases involved in its activation. This finding suggests its potential as a novel therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, a groundbreaking study in Cancer Research (2024) revealed that 2',4'-dihydroxy-4-methoxydihydrochalcone induces apoptosis in triple-negative breast cancer cells through the upregulation of pro-apoptotic proteins and downregulation of survivin. The study also highlighted the compound's ability to synergize with conventional chemotherapeutic agents, offering a promising strategy for overcoming drug resistance in aggressive cancers.

From a pharmacological perspective, recent advancements in the synthesis of 2',4'-dihydroxy-4-methoxydihydrochalcone have been reported. A team from the University of Cambridge developed a scalable, green chemistry approach to produce the compound with high yield and purity (2024, Organic Process Research & Development). This innovation addresses previous challenges in large-scale production and paves the way for further preclinical and clinical investigations.

Despite these promising developments, challenges remain in the clinical translation of 2',4'-dihydroxy-4-methoxydihydrochalcone. Current research is focusing on improving its bioavailability through novel drug delivery systems, such as nanoparticle encapsulation and prodrug strategies. Additionally, comprehensive toxicology studies are underway to ensure its safety profile meets regulatory standards for human trials.

In conclusion, 2',4'-dihydroxy-4-methoxydihydrochalcone (CAS: 53596-71-7) represents a compelling candidate for drug development across multiple therapeutic areas. Its multifaceted biological activities, combined with recent advances in synthesis and formulation, position it as a compound of significant interest in chemobiological medicine. Future research should focus on elucidating its structure-activity relationships, optimizing its pharmacokinetic properties, and validating its efficacy in advanced disease models.